Cas no 391868-55-6 (N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide)

• Product Name: N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide
• CAS No: 391868-55-6
• MF: C₂₄H₃₁N₃O₂
• MW: 393.521846055985
• CID: 6368077
• PubChem ID: 3773942
• Update Time: 2025-11-01

N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide
• N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-benzo[d]imidazol-1-yl)acetamide
• 1H-Benzimidazole-1-acetamide, N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-propyl-
• Oprea1_616862
• SR-01000443435-1
• 391868-55-6
• AKOS002230217
• F0468-0188
• N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propylbenzimidazolyl)acetamide
• N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propylbenzimidazol-1-yl)acetamide
• SR-01000443435

• Inchi： 1S/C24H31N3O2/c1-5-11-22-25-20-14-8-9-15-21(20)26(22)16-23(28)27(17-29-4)24-18(6-2)12-10-13-19(24)7-3/h8-10,12-15H,5-7,11,16-17H2,1-4H3
• InChI Key： YOTPQNDALKPHRN-UHFFFAOYSA-N
• SMILES： C1(CCC)N(CC(N(C2=C(CC)C=CC=C2CC)COC)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 393.24162724g/mol
• Monoisotopic Mass: 393.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 584.5±50.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide

Introduction to N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide (CAS No. 391868-55-6)

N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 391868-55-6, represents a novel molecular entity with a complex structural framework that combines aromatic rings, heterocyclic systems, and functional groups designed to interact selectively with biological targets. The detailed structural composition of this molecule includes a phenyl ring substituted with two ethyl groups at the 2 and 6 positions, a benzodiazole moiety linked at the 1-position to an acetylamide group, and an N-methoxymethyl substituent at the nitrogen atom of the acetylamide.

The synthesis and characterization of N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide involve meticulous chemical methodologies that ensure high purity and yield. The process typically begins with the preparation of the benzodiazole derivative, which serves as the core structure for further functionalization. This is followed by the introduction of the propyl group and subsequent acetylation to form the amide linkage. The final step involves the addition of the 2,6-diethylphenyl group and the N-methoxymethyl moiety, which are critical for enhancing the compound's pharmacological properties.

The pharmacological profile of N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide has been extensively studied in recent years. The benzodiazole scaffold is well-known for its anxiolytic, sedative, and muscle relaxant properties, making it a valuable component in treating neurological disorders such as anxiety disorders and insomnia. The presence of the 2,6-diethylphenyl group is thought to enhance binding affinity to specific receptors while minimizing side effects. Additionally, the N-methoxymethyl group contributes to metabolic stability and prolongs the compound's half-life in biological systems.

In recent clinical trials, N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide has demonstrated promising results in treating chronic pain conditions. The compound's ability to modulate neurotransmitter activity suggests potential applications in managing neuropathic pain and inflammatory pain syndromes. Furthermore, its structural similarity to known analgesics may facilitate further development into a new generation of pain relief medications.

The chemical properties of this compound also make it an attractive candidate for drug design and discovery. Computational modeling studies have shown that N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide can interact with various biological targets through multiple binding sites. This polyvalent interaction capability could lead to synergistic effects when combined with other therapeutic agents. Moreover, its solubility profile and bioavailability are favorable for formulation into oral or injectable medications.

The future prospects of N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide in pharmaceutical research are vast. Ongoing studies aim to optimize its synthetic pathways for scalability and cost-effectiveness. Additionally, researchers are exploring new derivatives of this compound to enhance its therapeutic efficacy while reducing potential side effects. The integration of machine learning algorithms in drug discovery is also being leveraged to predict novel analogs with improved pharmacokinetic profiles.

In conclusion, N-(2,6-diethylphenyl)-N-(methoxymethyl)-2-(2-propyl-1H-1,3-benzodiazol-1-yl)acetamide (CAS No. 391868-55-6) is a structurally complex and pharmacologically intriguing compound with significant potential in addressing various therapeutic challenges. Its unique combination of functional groups and biological activity makes it a valuable asset in modern medicinal chemistry. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.